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Compound of Interest

Compound Name: AMA404

Cat. No.: B1139072

Audience: Researchers, scientists, and drug development professionals.

Introduction

AMA404, the N-arachidonoylphenolamine, is a bioactive metabolite of acetaminophen
(paracetamol) and a compound of significant interest in pharmacological research.[1][2][3] It is
recognized for its role as an endocannabinoid reuptake inhibitor, an activator of the transient
receptor potential vanilloid 1 (TRPV1) channel, and a weak agonist of cannabinoid receptor 1
(CB1).[3][4] These mechanisms contribute to its analgesic, anxiolytic, and anti-inflammatory
properties observed in various rodent models. This document provides detailed application
notes and protocols for the dosage and administration of AM404 in in vivo rodent studies,
based on published literature.

Data Presentation: AM404 Dosage and Administration in
Rodent Studies

The following table summarizes the quantitative data from various in vivo rodent studies
involving AM404 administration.
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Experimental Protocols

Protocol 1: Preparation of AM404 for Subcutaneous
(s.c.) Injection in Rats

This protocol is based on the methodology described in a study investigating neuropathic pain.

Materials:

« AM404
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Tween80

Dimethyl sulfoxide (DMSOQO)

Sterile 0.9% saline

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles for s.c. injection

Procedure:

Weigh the required amount of AM404 based on the desired final concentration and the
number of animals to be injected.

In a sterile microcentrifuge tube, dissolve the AM404 in a drop of Tween80.

Add DMSO to a final concentration of 10% of the total volume.

Vortex the mixture thoroughly to ensure complete dissolution.

Add sterile 0.9% saline to reach the final desired volume.

Vortex the solution again to ensure homogeneity.

The final vehicle composition will be a mixture of Tween80, 10% DMSO, and saline.

Administer the solution subcutaneously to the rats. The volume of injection should be
calculated based on the animal's body weight to achieve the target dose (e.g., 3, 5, or 10

mg/kg).

Protocol 2: Intraperitoneal (i.p.) Administration of AM404
in Mice

This protocol is adapted from studies on acute pain models.
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Materials:

AM404

Appropriate vehicle (e.g., ethanol, cremophor, and saline in a 1:1:18 ratio as used for a
similar compound, VDM11)

Sterile vials

\Vortex mixer or sonicator

Syringes and needles for i.p. injection
Procedure:

o Prepare the vehicle solution. For a vehicle of ethanol:cremophor:saline (1:1:18), mix one part
ethanol and one part cremophor, then add 18 parts of sterile saline.

» Weigh the necessary amount of AM404.
e Dissolve the AM404 in the prepared vehicle. Sonication may be used to aid dissolution.
e Ensure the final solution is clear and homogenous.

o Calculate the injection volume for each mouse based on its body weight to deliver the
intended dose (e.g., 1-10 mg/kg).

Administer the AM404 solution via intraperitoneal injection.

Mandatory Visualizations
AM404 Signaling Pathways
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Caption: Signaling pathways of AM404.

Experimental Workflow for In Vivo Rodent Study with
AM404
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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